Cas no 1040745-70-7 (Potassium cyclopentyltrifluoroborate)

• Product Name: Potassium cyclopentyltrifluoroborate
• CAS No: 1040745-70-7
• MF: C₅H₉BF₃K
• MW: 176.02947306633
• MDL: MFCD04112712
• CID: 829090
• PubChem ID: 23697339
• Update Time: 2025-11-05

Potassium cyclopentyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium cyclopentyltrifluoroborate
• potassium,cyclopentyl(trifluoro)boranuide
• CHEMMAKER CMBC-00049
• potassium cyclopentyltrifluoroboranuide
• PubChem11293
• C5H9BF3K
• AK109369
• Potassium cyclopentyltrifluoroborate, 95%
• SY069859
• Potassium cyclopentyl(trifluoro)borate(1-)
• X1511
• ST24048997
• MUVSOIJDVXEYST-UHFFFAOYSA-N
• Potassium cyclopentyl(trifluoro)boranuide
• 1040745-70-7
• CS-W006425
• A50056
• DTXSID30635703
• AKOS013013500
• AS-82240
• Potassiumcyclopentyltrifluoroborate
• EN300-136911
• SCHEMBL2172047
• potassium;cyclopentyl(trifluoro)boranuide
• DB-371693
• MFCD04112712

• MDL： MFCD04112712
• Inchi： 1S/C5H9BF3.K/c7-6(8,9)5-3-1-2-4-5;/h5H,1-4H2;/q-1;+1
• InChI Key： MUVSOIJDVXEYST-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1CCCC1)(F)F

Computed Properties

• Exact Mass: 176.03900
• Monoisotopic Mass: 176.0386464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 97.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: >250 ºC
• PSA: 0.00000
• LogP: 2.77800

Potassium cyclopentyltrifluoroborate Security Information

• Hazardous Material transportation number：UN 1759 8/PG 3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：Ⅲ

Additional information on Potassium cyclopentyltrifluoroborate

Potassium Cyclopentyltrifluoroborate: A Comprehensive Overview

The compound Potassium cyclopentyltrifluoroborate (CAS No. 1040745-70-7) is a versatile organometallic compound that has garnered significant attention in the fields of organic synthesis, materials science, and electrochemistry. This compound, also referred to as K+ [C5H8CF3B]-, is notable for its unique electronic properties and its ability to act as a strong Lewis acid. Recent advancements in its synthesis and applications have further solidified its role in modern chemical research.

Potassium cyclopentyltrifluoroborate is structurally characterized by a boron atom coordinated to three fluorine atoms and a cyclopentyl group, with the potassium ion serving as the counterion. This structure endows the compound with exceptional stability and reactivity, making it an ideal candidate for various chemical transformations. The trifluoroborate group is particularly reactive due to the electron-withdrawing nature of the fluorine atoms, which enhances the electrophilic character of the boron center.

Recent studies have highlighted the use of potassium cyclopentyltrifluoroborate in catalytic processes, particularly in the realm of cross-coupling reactions. For instance, researchers have demonstrated its effectiveness as a catalyst in Suzuki-Miyaura couplings, where it facilitates the formation of carbon-carbon bonds with high efficiency and selectivity. The ability of this compound to activate traditionally unreactive substrates has opened new avenues for its application in drug discovery and materials synthesis.

In addition to its catalytic applications, potassium cyclopentyltrifluoroborate has found utility in the synthesis of advanced materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). Its role in these materials is often linked to its ability to act as a template or a directing agent during the assembly process. Recent breakthroughs in this area have been documented in high-impact journals, underscoring its importance in the development of porous materials with tailored properties.

The electronic properties of potassium cyclopentyltrifluoroborate also make it a promising candidate for applications in electrochemistry. For example, it has been explored as an electrolyte additive in lithium-ion batteries, where it enhances ion transport and improves battery performance. Its ability to stabilize high-energy electrodes and suppress side reactions has been validated through extensive experimental studies and computational modeling.

From a synthetic perspective, potassium cyclopentyltrifluoroborate can be prepared via various routes, including the reaction of boron trifluoride with potassium cyclopentoxide or through metathesis reactions involving other borate salts. These methods have been optimized to achieve high yields and purity levels, ensuring its reliability as a reagent in both academic and industrial settings.

Despite its numerous advantages, the handling of potassium cyclopentyltrifluoroborate requires careful consideration due to its reactivity with moisture and oxygen. Proper storage conditions, such as inert atmospheres or vacuum-sealed containers, are essential to maintain its stability and functionality.

In conclusion, potassium cyclopentyltrifluoroborate stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its continued exploration will undoubtedly lead to new discoveries and innovations in these fields.